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Compound of Interest

Compound Name: 1-Ethoxyethanol

Cat. No.: B8670636

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the environmental fate and transport of 1-
Ethoxyethanol. Due to the limited availability of experimental data for 1-Ethoxyethanol, this
document incorporates data for its structural isomer, 2-Ethoxyethanol, as a surrogate where
necessary and clearly indicates as such. Furthermore, quantitative estimations for key
environmental fate parameters have been generated using the US EPA's Estimation Programs
Interface (EPI) Suite™ to provide a more complete assessment.

Physicochemical Properties

Understanding the fundamental physical and chemical properties of a substance is crucial for
predicting its behavior in the environment. The following table summarizes the key properties of
1-Ethoxyethanol.
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Property Value Source
Molecular Formula C4H1002 [1112]
Molecular Weight 90.12 g/mol [1][2]

CAS Number 7518-70-9 [21[3]
Vapor Pressure 11.9 mmHg (estimated) EPI Suite™

. 1,000,000 mg/L (miscible) )
Water Solubility (estimated) EPI Suite™
estimate

Log Octanol-Water Partition )
o 0.3 (estimated) [1]
Coefficient (Log Kow)

1.93 x 10”-7 atm-m3/mol )
Henry's Law Constant . EPI Suite™
(estimated)

Environmental Fate and Transport

The environmental fate of 1-Ethoxyethanol is governed by a combination of transport and
degradation processes. These processes determine the persistence and distribution of the
chemical in various environmental compartments.

Abiotic Degradation

Hydrolysis: Based on its chemical structure (an ether and a secondary alcohol), 1-
Ethoxyethanol is not expected to undergo significant hydrolysis under typical environmental
pH conditions (pH 4-9). Ethers and alcohols are generally resistant to hydrolysis in the absence
of strong acids or bases.

Atmospheric Photolysis: In the atmosphere, the primary degradation pathway for 1-
Ethoxyethanol is expected to be its reaction with photochemically produced hydroxyl radicals
(*OH). The estimated atmospheric half-life for this reaction is approximately 1.5 days, indicating
a relatively low persistence in the air.

Biotic Degradation
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1-Ethoxyethanol is expected to be readily biodegradable. While specific experimental data for
1-Ethoxyethanol is limited, its structural isomer, 2-Ethoxyethanol, is known to be readily
biodegradable. The estimated biodegradation timeline from EPI Suite™ suggests that 1-
Ethoxyethanol will likely meet the criteria for ready biodegradability.

Transport and Partitioning

Volatilization: With a moderate vapor pressure and a low Henry's Law constant, 1-
Ethoxyethanol has a low potential for volatilization from water and moist soil surfaces.

Soil Sorption: The estimated Log Koc value for 1-Ethoxyethanol is low, suggesting that it will
have high mobility in soil and is not expected to adsorb significantly to soil organic matter or
sediments. Its high water solubility further supports its potential for leaching in soil.

Bioaccumulation: The low Log Kow value of 1-Ethoxyethanol indicates a low potential for
bioaccumulation in aquatic organisms.

The following table summarizes the key environmental fate parameters for 1-Ethoxyethanol,
with values for 2-Ethoxyethanol provided for comparison where direct data is unavailable.

2-Ethoxyethanol
1-Ethoxyethanol . .
Parameter . (ExperimentallEsti Source
(Estimated)

mated)
Atmospheric Half-life )
1.5 days 1.3 days EPI Suite™
(vs. *OH)
Ready Expected to be readily o EPI Suite™ /

) N ) Readily biodegradable )
Biodegradability biodegradable Literature for 2-EE
Soil Adsorption ]

0.5 0.79 EPI Suite™

Coefficient (Log Koc)

Bioconcentration

3.16 (Log BCF =0.5) 3.16 (Log BCF = 0.5) EPI Suite™
Factor (BCF)

Experimental Protocols
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Standardized test guidelines, such as those developed by the Organisation for Economic Co-
operation and Development (OECD), are used to determine the environmental fate properties
of chemicals.

Ready Biodegradability (OECD 301)

The ready biodegradability of 1-Ethoxyethanol can be assessed using one of the methods
described in the OECD 301 guideline. The CO2 Evolution Test (OECD 301B) is a common
method.[4][5][6][7]

e Principle: A solution or suspension of the test substance in a mineral medium is inoculated
with microorganisms (typically from activated sludge) and incubated under aerobic
conditions in the dark or diffuse light. The degradation is followed by the determination of the
amount of CO2 produced.[5]

o Apparatus: A respirometer that allows for the continuous measurement of CO2 evolution.
e Procedure:

o Prepare a mineral medium containing the test substance as the sole source of organic
carbon.

o Inoculate the medium with a small amount of activated sludge.

o Incubate the test mixture in sealed vessels with a CO2-trapping agent (e.g., barium
hydroxide or sodium hydroxide).

o Measure the amount of CO2 produced over a 28-day period.
o Areference substance (e.g., sodium benzoate) and a blank control are run in parallel.

» Pass Criteria: The substance is considered readily biodegradable if the percentage of CO2
evolution reaches at least 60% of the theoretical maximum within a 10-day window during
the 28-day test period.[4][6]

Adsorption/Desorption Using the Batch Equilibrium
Method (OECD 106)
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The soil sorption potential of 1-Ethoxyethanol can be determined using the batch equilibrium
method.[8][9][10][11][12]

e Principle: A solution of the test substance is equilibrated with a soil sample of known
properties. The concentration of the test substance remaining in the solution phase is
measured, and the amount adsorbed to the soil is calculated by difference.

o Apparatus: Centrifuge, shaker, analytical instrumentation for quantifying the test substance
(e.g., HPLC, GC).

e Procedure:
o Select a range of representative soil types.
o Prepare solutions of the test substance at different concentrations.
o Add a known mass of soil to each solution.
o Equilibrate the soil-solution mixtures by shaking for a defined period.
o Separate the soil and solution by centrifugation.
o Analyze the concentration of the test substance in the supernatant.

o Calculate the adsorption coefficient (Kd) and the organic carbon-normalized adsorption
coefficient (Koc).

Hydrolysis as a Function of pH (OECD 111)

This guideline is used to determine the rate of abiotic hydrolysis of a chemical.[13][14][15][16]
[17]

e Principle: The test substance is dissolved in sterile aqueous buffer solutions at different pH
values (typically 4, 7, and 9) and incubated at a constant temperature in the dark. The
concentration of the test substance is measured over time.

e Apparatus: pH meter, constant temperature bath or incubator, analytical instrumentation for
quantifying the test substance.
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e Procedure:

(¢]

Prepare sterile buffer solutions at pH 4, 7, and 9.

Add the test substance to each buffer solution.

[¢]

[¢]

Incubate the solutions at a constant temperature.

[e]

At various time intervals, take samples and analyze for the concentration of the test
substance.

[e]

Determine the hydrolysis rate constant and half-life at each pH.

Visualizations

The following diagrams illustrate the key concepts related to the environmental fate and
transport of 1-Ethoxyethanol.
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Conceptual model of the environmental fate of 1-Ethoxyethanol.
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Workflow for OECD 301B Ready Biodegradability Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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